![molecular formula C10H12N2O2 B3039353 8-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one CAS No. 1018570-11-0](/img/structure/B3039353.png)
8-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one
Overview
Description
8-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one (abbreviated as EBIO) is a synthetic compound that has been widely used in scientific research due to its unique properties. It belongs to the class of benzoxazinones, which are known for their diverse biological activities. EBIO has been found to exhibit a range of pharmacological effects, making it a promising candidate for the development of novel drugs.
Mechanism of Action
8-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one acts as a positive allosteric modulator of the large-conductance calcium-activated potassium (BK) channels. It binds to a specific site on the channel protein, causing a conformational change that enhances the channel's activity. This leads to an increase in potassium ion efflux from the cell, resulting in membrane hyperpolarization and reduced excitability.
Biochemical and physiological effects:
8-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one has been shown to have a range of biochemical and physiological effects, including the regulation of smooth muscle tone, modulation of neurotransmitter release, and neuroprotection. It has also been found to induce apoptosis in cancer cells, suggesting its potential use in cancer therapy.
Advantages and Limitations for Lab Experiments
One advantage of using 8-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one in lab experiments is its high potency and selectivity for BK channels, making it a useful tool for studying ion channel function. However, its effects on other ion channels and cellular processes may limit its applicability in certain experimental settings. Additionally, the synthesis of 8-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one can be challenging and time-consuming, which may limit its availability and use in some labs.
Future Directions
There are several potential directions for future research on 8-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one. One area of interest is the development of more potent and selective BK channel modulators based on the structure of 8-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one. Another area is the investigation of the therapeutic potential of 8-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one in neurological disorders, such as epilepsy and Parkinson's disease. Additionally, the use of 8-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one in combination with other drugs or therapies may enhance its efficacy and reduce potential side effects.
Scientific Research Applications
8-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one has been extensively studied for its potential applications in various scientific fields. It has been found to modulate the activity of ion channels, particularly the potassium channels, leading to changes in membrane potential and cellular excitability. This property of 8-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one has been utilized in electrophysiological studies to investigate the function of ion channels in different cell types.
properties
IUPAC Name |
8-amino-4-ethyl-1,4-benzoxazin-3-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O2/c1-2-12-8-5-3-4-7(11)10(8)14-6-9(12)13/h3-5H,2,6,11H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVHHBMSGTYAHSA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)COC2=C(C=CC=C21)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.